J22352: A Selective HDAC6 Inhibitor with PROTAC-like Activity for Cancer Therapy
J22352: A Selective HDAC6 Inhibitor with PROTAC-like Activity for Cancer Therapy
A Technical Guide for Researchers and Drug Development Professionals
Abstract
J22352 is a potent and highly selective inhibitor of histone deacetylase 6 (HDAC6) that exhibits a unique proteolysis-targeting chimera (PROTAC)-like mechanism of action. By inducing the degradation of HDAC6, J22352 modulates critical cellular processes, including autophagy and immune regulation, demonstrating significant therapeutic potential, particularly in the context of glioblastoma. This technical guide provides a comprehensive overview of J22352, including its inhibitory activity, experimental protocols for its evaluation, and its impact on key signaling pathways.
Introduction
Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in regulating gene expression through the removal of acetyl groups from histones and other non-histone proteins. HDAC6, a predominantly cytoplasmic Class IIb HDAC, is unique in its structure and substrate specificity, targeting proteins such as α-tubulin, cortactin, and heat shock protein 90 (HSP90).[1][2] Its involvement in cellular processes like cell migration, protein quality control, and immune responses has made it an attractive target for therapeutic intervention, especially in oncology.[1][2]
J22352 has emerged as a highly selective inhibitor of HDAC6.[3][4] Beyond simple enzymatic inhibition, J22352 acts as a PROTAC-like molecule, inducing the degradation of the HDAC6 protein.[3] This dual action leads to a sustained suppression of HDAC6 function and has shown promising anti-cancer effects, particularly in glioblastoma models.[3] This guide details the currently available technical information on J22352 to support further research and development.
Quantitative Data
Inhibitory Activity and Selectivity
J22352 demonstrates potent and selective inhibition of HDAC6. The following table summarizes its in vitro inhibitory activity.
| Target | IC50 (nM) | Notes |
| HDAC6 | 4.7 | Highly potent inhibition.[4] |
| HDAC1 | >10,000 | Exhibits high selectivity over Class I HDACs. |
| HDAC2 | >10,000 | |
| HDAC3 | >10,000 | |
| HDAC4 | >10,000 | Exhibits high selectivity over other Class IIa HDACs. |
| HDAC5 | >10,000 | |
| HDAC7 | >10,000 | |
| HDAC8 | >10,000 | Exhibits high selectivity over this Class I HDAC. |
| HDAC9 | >10,000 | |
| HDAC10 | >10,000 | |
| HDAC11 | >10,000 |
Note: Specific IC50 values for all other HDAC isoforms are not yet publicly available but are reported to be significantly higher, indicating high selectivity for HDAC6.
In Vitro Cellular Activity
J22352 has been shown to effectively inhibit the proliferation of various cancer cell lines.
| Cell Line | Cancer Type | IC50 (µM) | Exposure Time (h) |
| U87MG | Glioblastoma | ~5 | 72 |
| M2-10B4 | Bone Marrow Fibroblast | 15.83 | 24 |
| OP-9 | Bone Marrow Stromal | 82.0 | 24 |
In Vivo Efficacy
In a murine xenograft model of glioblastoma, J22352 demonstrated significant anti-tumor activity.
| Animal Model | Cancer Type | Dosage | Administration Route | Tumor Growth Inhibition (TGI) |
| Nude Mice | Glioblastoma (U87MG) | 10 mg/kg/day | Intraperitoneal (i.p.) | >80% |
Experimental Protocols
In Vitro HDAC Activity Assay
This protocol outlines a general procedure for assessing the inhibitory activity of J22352 against HDAC6.
Materials:
-
Recombinant human HDAC6 enzyme
-
Fluorogenic HDAC6 substrate (e.g., Fluor de Lys®-HDAC6)
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Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)
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Developer solution
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J22352 stock solution (in DMSO)
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96-well black microplates
Procedure:
-
Prepare serial dilutions of J22352 in assay buffer.
-
Add 25 µL of the diluted J22352 or vehicle control (DMSO) to the wells of the microplate.
-
Add 50 µL of recombinant HDAC6 enzyme to each well.
-
Incubate for 15 minutes at 37°C.
-
Add 25 µL of the fluorogenic HDAC6 substrate to each well.
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Incubate for 60 minutes at 37°C.
-
Add 50 µL of developer solution to each well.
-
Incubate for 15 minutes at room temperature.
-
Measure fluorescence using a microplate reader (e.g., excitation at 360 nm and emission at 460 nm).
-
Calculate the percent inhibition and determine the IC50 value.
Cell Viability Assay (MTT Assay)
This protocol describes the determination of the cytotoxic effects of J22352 on cancer cells.
Materials:
-
U87MG glioblastoma cells
-
Complete growth medium (e.g., MEM with 10% FBS)
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J22352 stock solution (in DMSO)
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
-
Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)
-
96-well clear microplates
Procedure:
-
Seed U87MG cells into a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.
-
Treat the cells with various concentrations of J22352 for 72 hours.
-
Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.
-
Remove the medium and add 150 µL of solubilization solution to dissolve the formazan (B1609692) crystals.
-
Measure the absorbance at 570 nm using a microplate reader.
-
Calculate the percentage of cell viability and determine the IC50 value.
Western Blotting for HDAC6 Degradation
This protocol is for assessing the effect of J22352 on HDAC6 protein levels.
Materials:
-
U87MG cells
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J22352
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Lysis buffer (e.g., RIPA buffer with protease inhibitors)
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Primary antibodies (anti-HDAC6, anti-α-tubulin, anti-acetyl-α-tubulin, anti-p62, anti-LC3, anti-GAPDH)
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HRP-conjugated secondary antibodies
-
Chemiluminescent substrate
Procedure:
-
Treat U87MG cells with J22352 at the desired concentration and time points.
-
Lyse the cells and determine the protein concentration.
-
Separate 20-40 µg of protein per lane by SDS-PAGE.
-
Transfer the proteins to a PVDF membrane.
-
Block the membrane with 5% non-fat milk in TBST for 1 hour.
-
Incubate the membrane with primary antibodies overnight at 4°C.
-
Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
-
Detect the protein bands using a chemiluminescent substrate and an imaging system.
Cell Migration Assay (Wound Healing Assay)
This protocol evaluates the effect of J22352 on the migratory capacity of glioblastoma cells.
Materials:
-
U87MG cells
-
6-well plates
-
200 µL pipette tip
Procedure:
-
Seed U87MG cells in 6-well plates and grow to a confluent monolayer.
-
Create a scratch (wound) in the monolayer using a 200 µL pipette tip.
-
Wash with PBS to remove detached cells.
-
Add fresh medium containing J22352 or vehicle control.
-
Capture images of the wound at 0 hours and after 24 hours.
-
Measure the wound area and calculate the percentage of wound closure.
In Vivo Glioblastoma Xenograft Model
This protocol details the evaluation of J22352's anti-tumor efficacy in a mouse model.
Materials:
-
Athymic nude mice (4-6 weeks old)
-
U87MG cells
-
Matrigel
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J22352 formulation for injection
-
Calipers
Procedure:
-
Subcutaneously inject a suspension of 5 x 10^6 U87MG cells in a 1:1 mixture of medium and Matrigel into the flank of each mouse.
-
Monitor tumor growth regularly by measuring tumor volume with calipers (Volume = 0.5 x length x width^2).
-
When tumors reach a volume of approximately 100-150 mm³, randomize the mice into treatment and control groups.
-
Administer J22352 (e.g., 10 mg/kg) or vehicle control intraperitoneally daily for a specified period (e.g., 14 days).
-
Continue to monitor tumor volume and body weight throughout the study.
-
At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting, immunohistochemistry).
Signaling Pathways and Mechanisms of Action
PROTAC-like HDAC6 Degradation
J22352 induces the degradation of HDAC6 through a mechanism that involves the accumulation of the autophagy receptor protein p62/SQSTM1.[3] This leads to the ubiquitination of HDAC6 and its subsequent degradation by the proteasome.
Modulation of Autophagy
By promoting the degradation of HDAC6, J22352 inhibits the autophagic process.[3] This leads to the accumulation of autophagosomes and ultimately contributes to autophagic cancer cell death.[3] A key indicator of this process is the conversion of LC3-I to LC3-II.
Regulation of the Immune Response
J22352 has been shown to reduce the expression of the immune checkpoint protein Programmed Death-Ligand 1 (PD-L1) on glioblastoma cells.[3] This is mediated through the inhibition of the STAT3 signaling pathway, which is a known transcriptional regulator of PD-L1.[1][5] The degradation of HDAC6 by J22352 is believed to disrupt the HDAC6-STAT3 interaction necessary for PD-L1 expression.[1][5]
Conclusion
J22352 represents a promising new therapeutic agent with a novel mechanism of action against HDAC6. Its ability to induce protein degradation, in addition to enzymatic inhibition, offers a potential advantage over traditional HDAC inhibitors. The preclinical data, particularly in glioblastoma, highlight its potent anti-cancer effects through the modulation of autophagy and the tumor immune microenvironment. This technical guide provides a foundational resource for scientists and researchers to further explore the therapeutic potential of J22352 and to design future studies aimed at translating these promising findings into clinical applications.
References
- 1. Essential role of HDAC6 in the regulation of PD‐L1 in melanoma - PMC [pmc.ncbi.nlm.nih.gov]
- 2. HDAC6 Inhibition Extinguishes Autophagy in Cancer: Recent Insights - PMC [pmc.ncbi.nlm.nih.gov]
- 3. High-selective HDAC6 inhibitor promotes HDAC6 degradation following autophagy modulation and enhanced antitumor immunity in glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. medchemexpress.com [medchemexpress.com]
- 5. Role of the HDAC6/STAT3 pathway in regulating PD-L1 expression in osteosarcoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
